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Abstract
3-Phenylphenol (m-phenylphenol), a biphenyl derivative with the chemical formula C₁₂H₁₀O, is

a versatile organic compound with a wide range of industrial applications.[1][2] This technical

guide provides a comprehensive overview of the core industrial uses of 3-phenylphenol,
focusing on its synthesis, antimicrobial properties, and role as a chemical intermediate. This

document is intended for researchers, scientists, and drug development professionals, offering

detailed information including quantitative data, experimental protocols, and visualizations of

key pathways and workflows.

Introduction
3-Phenylphenol, also known as 3-hydroxybiphenyl, is a white to yellow-beige crystalline solid.

[1][3][4][5] It is characterized by a phenyl group substituted at the meta position of a phenol

ring. This structure imparts a unique combination of properties, making it a valuable component

in various industrial formulations. Its primary applications stem from its potent antimicrobial

activity and its utility as a precursor in organic synthesis.[1][5][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-phenylphenol is presented in

Table 1. This data is crucial for understanding its behavior in different industrial processes and
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for developing safe handling and storage procedures.

Table 1: Physical and Chemical Properties of 3-Phenylphenol

Property Value Reference(s)

Chemical Formula C₁₂H₁₀O [7][8][9][10]

Molecular Weight 170.21 g/mol [7][8][9][10]

CAS Number 580-51-8 [4][7][8][9]

Appearance
White to yellow-beige

crystalline powder
[1][2]

Melting Point 75-80 °C [6][11]

Boiling Point >300 °C [6]

Solubility in Water 0.14 g/L (at 25 °C) [2]

Solubility in Organic Solvents

Very soluble in ethanol, diethyl

ether, and benzene; soluble in

chloroform.[6]

[6]

pKa 9.64 (at 25 °C)

Industrial Applications
3-Phenylphenol's unique properties lend it to a variety of industrial uses.

Antimicrobial Agent: Disinfectant, Preservative, and
Fungicide
The most significant industrial application of 3-phenylphenol is as a broad-spectrum

antimicrobial agent. It is effective against a wide range of microorganisms, including bacteria

and fungi.[2]

Disinfectants: 3-Phenylphenol is a common active ingredient in household and industrial

disinfectants.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1666291?utm_src=pdf-body
https://www.researchgate.net/publication/273669537_COMPARATIVE_EFFECTIVENESS_OF_DISINFECTANTS_WITH_PHENOL_ON_MULTIDRUG_RESISTANT_BACTERIA_AND_FUNGI_ISOLATED_FROM_THE_CLINICAL_SAMPLE_-_AN_IN_VITRO_PRELIMINARY_STUDY
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylphenol
https://www.scbt.com/p/3-phenylphenol-580-51-8
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C12H10O/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9,13H
https://www.researchgate.net/publication/273669537_COMPARATIVE_EFFECTIVENESS_OF_DISINFECTANTS_WITH_PHENOL_ON_MULTIDRUG_RESISTANT_BACTERIA_AND_FUNGI_ISOLATED_FROM_THE_CLINICAL_SAMPLE_-_AN_IN_VITRO_PRELIMINARY_STUDY
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylphenol
https://www.scbt.com/p/3-phenylphenol-580-51-8
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C12H10O/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9,13H
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2678247.htm
https://www.researchgate.net/publication/273669537_COMPARATIVE_EFFECTIVENESS_OF_DISINFECTANTS_WITH_PHENOL_ON_MULTIDRUG_RESISTANT_BACTERIA_AND_FUNGI_ISOLATED_FROM_THE_CLINICAL_SAMPLE_-_AN_IN_VITRO_PRELIMINARY_STUDY
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylphenol
https://www.scbt.com/p/3-phenylphenol-580-51-8
https://www.testinglab.com/aatcc-135-dimensional-changes-of-fabrics-after-home-laundering
https://darongtester.com/aatcc-61-colorfastness-to-washing/
https://de.wikipedia.org/wiki/3-Phenylphenol
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00653/full
https://de.wikipedia.org/wiki/3-Phenylphenol
https://darongtester.com/aatcc-61-colorfastness-to-washing/
https://de.wikipedia.org/wiki/3-Phenylphenol
https://de.wikipedia.org/wiki/3-Phenylphenol
https://www.benchchem.com/product/b1666291?utm_src=pdf-body
https://www.benchchem.com/product/b1666291?utm_src=pdf-body
https://darongtester.com/aatcc-61-colorfastness-to-washing/
https://www.benchchem.com/product/b1666291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preservatives: It is used as a preservative in a variety of products to prevent microbial

degradation and extend shelf life. These products include paints, coatings, adhesives, and

metalworking fluids.

Fungicides: Its fungicidal properties make it useful in agriculture and material preservation to

control the growth of molds and mildew.

The antimicrobial action of phenolic compounds like 3-phenylphenol generally involves the

disruption of microbial cell membranes, leading to the leakage of intracellular components and

ultimately cell death.[2] At lower concentrations, it can inactivate essential enzyme systems

within the microorganism.

Dye Carrier in the Textile Industry
In the textile industry, 3-phenylphenol is utilized as a dye carrier, particularly for the dyeing of

synthetic fibers like polyester with disperse dyes. Dye carriers are chemical agents that assist

in the dyeing process by swelling the fibers and increasing the rate of dye uptake, allowing for

more vibrant and uniform coloration at lower temperatures.

Chemical Intermediate
3-Phenylphenol serves as a valuable intermediate in the synthesis of a variety of other organic

compounds.[2][6] Its reactive hydroxyl and phenyl groups allow for a range of chemical

modifications, leading to the production of:

Pharmaceuticals: As a building block for more complex drug molecules.

Agrochemicals: In the synthesis of pesticides and herbicides.

Polymers and Resins: As a monomer or additive to impart specific properties.

Flame Retardants: In the production of organophosphorus flame retardants.

Quantitative Data
Toxicity Data
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Understanding the toxicological profile of 3-phenylphenol is essential for its safe handling and

application. A summary of available acute toxicity data is provided in Table 2.

Table 2: Acute Toxicity of 3-Phenylphenol

Test Species Route Value Reference(s)

LD₅₀ Rat Oral 2000 mg/kg

LD₅₀ Mouse Oral 1050 mg/kg

Note: LD₅₀ (Lethal Dose, 50%) is the dose required to kill half the members of a tested

population after a specified test duration.

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)
The antimicrobial efficacy of 3-phenylphenol can be quantified by determining its Minimum

Inhibitory Concentration (MIC) against specific microorganisms. The broth microdilution method

is a standard laboratory procedure for this purpose.

Objective: To determine the lowest concentration of 3-phenylphenol that inhibits the visible

growth of a specific microorganism.

Materials:

3-Phenylphenol stock solution of known concentration.

Sterile Mueller-Hinton broth (for bacteria) or Sabouraud dextrose broth (for fungi).

Microbial culture in the logarithmic growth phase.

Sterile 96-well microtiter plates.

Pipettes and sterile tips.
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Incubator.

Procedure:

Prepare a serial two-fold dilution of the 3-phenylphenol stock solution in the appropriate

sterile broth in the wells of a 96-well microtiter plate.

Inoculate each well with a standardized suspension of the test microorganism to achieve a

final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

Include a positive control well (broth and inoculum without 3-phenylphenol) and a negative

control well (broth only).

Incubate the microtiter plate at the optimal temperature for the test microorganism (e.g.,

37°C for most bacteria) for 18-24 hours.

After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of

3-phenylphenol in which there is no visible growth.

Evaluation of Dye Carrier Efficiency (Conceptual)
The effectiveness of 3-phenylphenol as a dye carrier can be evaluated using standardized

textile testing methods, such as those developed by the American Association of Textile

Chemists and Colorists (AATCC). A general approach is outlined below.

Objective: To assess the impact of 3-phenylphenol on the color yield and fastness properties

of a disperse dye on polyester fabric.

Materials:

Polyester fabric swatches.

Disperse dye.

3-Phenylphenol (as the dye carrier).

Dispersing agent.
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Acetic acid (to control pH).

Laboratory dyeing apparatus (e.g., a launder-ometer).

Spectrophotometer for color measurement.

Gray scales for assessing color change and staining.

Procedure:

Prepare a dyebath containing the disperse dye, dispersing agent, acetic acid, and a

specified concentration of 3-phenylphenol. A control dyebath without the carrier should also

be prepared.

Introduce the polyester fabric swatches into the dyebaths.

Carry out the dyeing process at a controlled temperature (e.g., 100°C) for a specified

duration (e.g., 60 minutes).

After dyeing, rinse the fabric swatches thoroughly and dry them.

Measure the color strength (K/S value) of the dyed fabrics using a spectrophotometer to

quantify the dye uptake.

Evaluate the colorfastness properties of the dyed fabrics, such as fastness to washing

(AATCC Test Method 61), crocking (AATCC Test Method 8), and light (AATCC Test Method

16.3).

Compare the results from the dyebath containing 3-phenylphenol to the control to

determine the efficiency of the carrier.

Visualizations
Antimicrobial Mechanism of Action
The following diagram illustrates the general mechanism of antimicrobial action for phenolic

compounds like 3-phenylphenol.
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Caption: General antimicrobial mechanism of 3-Phenylphenol.

Synthesis of Phenylphenols
The industrial synthesis of phenylphenols often involves the dehydrogenation of

cyclohexylphenols, which can be derived from cyclohexanone. The following diagram illustrates

a conceptual pathway for the synthesis of o-phenylphenol, a structural isomer of 3-
phenylphenol, which follows a similar chemical logic.

Reactants Intermediates Product

Cyclohexanone 2-(1-Cyclohexenyl)cyclohexanone

Aldol Condensation
(Acid Catalyst) o-CyclohexylphenolRearrangement o-Phenylphenol

Dehydrogenation
(e.g., Pt/C Catalyst, Heat)

Click to download full resolution via product page

Caption: Conceptual synthesis pathway for o-phenylphenol from cyclohexanone.

Conclusion
3-Phenylphenol is a commercially significant chemical with a diverse range of industrial

applications, primarily driven by its effective antimicrobial properties and its utility as a chemical

intermediate. Its role in disinfectants, preservatives, and as a dye carrier highlights its
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importance in various manufacturing sectors. A thorough understanding of its chemical and

physical properties, toxicological profile, and mechanisms of action is crucial for its safe and

effective use. Further research into novel applications and more sustainable synthesis routes

will continue to enhance the industrial value of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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